Cas no 6089-09-4 (4-Pentynoic acid)

4-Pentynoic acid structure
4-Pentynoic acid structure
Product Name:4-Pentynoic acid
CAS No:6089-09-4
MF:C5H6O2
MW:98.0999417304993
MDL:MFCD00004407
CID:85534
PubChem ID:24853886
Update Time:2025-04-18

4-Pentynoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Pentynoic acid
    • pent-4-ynoic acid
    • Propargylacetic Acid
    • Pent-4-yn-1-oic acid
    • MLBYLEUJXUBIJJ-UHFFFAOYSA-N
    • 4-pentynoicacid
    • pent4-ynoic acid
    • zlchem 796
    • PubChem3491
    • Pent-4-Yn-Oic Acid
    • MLBYLEUJXUBIJJ-UHFFFAOYSA-
    • ZLD0255
    • SBB009121
    • STL557487
    • BBL103677
    • TRA0029221
    • VZ29658
    • Q27455468
    • BB 0260835
    • InChI=1/C5H6O2/c1-2-3-4-5(6)7/h1H,3-4H2,(H,6,7)
    • Z295890062
    • AKOS000188069
    • 6089-09-4
    • BP-31168
    • 4-Pentynoic acid, 95%
    • HY-Y1230
    • GS-6696
    • P2341
    • NS00034491
    • 4-02-00-01693 (Beilstein Handbook Reference)
    • Pent-4-yn-1-oic acid;Propargylacetic acid
    • EINECS 228-028-0
    • DTXSID20209730
    • MFCD00004407
    • BRN 1742047
    • LCWG002
    • CS-W008784
    • EN300-115626
    • 4-Pentynoic acid, purum, >=97% (GC)
    • BCP33459
    • FT-0619364
    • DB-367931
    • DTXCID70132221
    • DB-053734
    • Pent-4-yn-1-oicacid
    • Propargylacetic Acid;
    • MDL： MFCD00004407
    • Inchi： 1S/C5H6O2/c1-2-3-4-5(6)7/h1H,3-4H2,(H,6,7)
    • InChI Key： MLBYLEUJXUBIJJ-UHFFFAOYSA-N
    • SMILES： OC(CCC#C)=O
    • BRN： 1742047

Computed Properties

  • Exact Mass: 98.03680
  • Monoisotopic Mass: 98.036779
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.096±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 55.0 to 59.0 deg-C
  • Boiling Point: 204°C(lit.)
  • Flash Point: 90.8±17.3 ºC,
  • Refractive Index: 1.3930 (estimate)
  • Solubility: Slightly soluble (27 g/l) (25 º C),
  • Water Partition Coefficient: Soluble in low polarity organic solvents. Soluble in water.
  • PSA: 37.30000
  • LogP: 0.48440
  • Solubility: Soluble in water.
  • Sensitiveness: Light & Air Sensitive & Hygroscopic
  • Vapor Pressure: 0.1±0.8 mmHg at 25°C

4-Pentynoic acid Security Information

  • Symbol: GHS05
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305 + P351 + P338-P310
  • Hazardous Material transportation number：UN 3261 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • FLUKA BRAND F CODES：8-10-23
  • RTECS：SC4751000
  • Hazardous Material Identification： C
  • Packing Group：III
  • Hazard Level：8
  • Risk Phrases：R34
  • Packing Group：III
  • Safety Term：8
  • HazardClass：8
  • PackingGroup：II
  • Storage Condition：0-10°C

4-Pentynoic acid Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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4-Pentynoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:6089-09-4)Propargylaceticacid
Order Number:LE18071;LE1773289
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6089-09-4)Propargylaceticacid
LE18071;LE1773289
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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